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Compound of Interest

Compound Name: RG7775

Cat. No.: B1574388 Get Quote

Disclaimer: Specific safety data sheets (MSDS) for the investigational drug RG7775 are not

publicly available. The following guidance is based on established protocols for handling

potent, investigational antineoplastic agents, a category to which RG7775 (also known as

RO6839921) belongs as an MDM2 antagonist. Researchers, scientists, and drug development

professionals must consult their institution's specific safety protocols and the appropriate

material safety data sheets as they become available.

RG7775 is an investigational small molecule and an intravenous prodrug of idasanutlin, which

functions as an antineoplastic by inhibiting the MDM2 proto-oncogene.[1][2] As with all

hazardous drugs, handling RG7775 requires stringent safety measures to minimize exposure

to personnel through inhalation, skin contact, or ingestion.[3]

Personal Protective Equipment (PPE)
Consistent use of appropriate personal protective equipment is critical when handling

hazardous drugs like RG7775. The following table summarizes the recommended PPE for

various activities.
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Activity
Recommended Personal Protective
Equipment

Receiving & Unpacking Single pair of chemotherapy-tested gloves

Preparation & Compounding

Double pair of chemotherapy-tested gloves,

disposable gown (poly-coated), face shield

and/or splash goggles, and a NIOSH-approved

respirator (e.g., N95).[3][4][5] All manipulations

should be performed in a certified Class II

Biological Safety Cabinet (BSC) or a

compounding aseptic containment isolator

(CACI).[3][6]

Administration

Double pair of chemotherapy-tested gloves,

disposable gown, and eye protection.[4][7] Use

of closed-system drug-transfer devices (CSTDs)

is strongly recommended to minimize aerosol

generation and spillage.[7]

Waste Disposal & Spill Cleanup

Double pair of chemotherapy-tested gloves,

disposable gown, face shield and/or splash

goggles, and a NIOSH-approved respirator.[5]

Experimental Protocols: Safe Handling and Disposal
Procedures
Receiving and Storage:

Upon receipt, visually inspect the shipping container for any signs of damage or leakage.[5]

Wear a single pair of chemotherapy-tested gloves during unpacking.

Segregate RG7775 from non-hazardous materials in a designated storage area with clear

hazard labeling.

Ensure that the storage area is well-ventilated and access is restricted to authorized

personnel.
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Preparation (Reconstitution and Dilution):

All preparation of RG7775 must occur within a certified Class II BSC or CACI to protect both

the product and the handler.[3][6]

Don all required PPE as outlined in the table above before beginning any preparation

activities.

Use a plastic-backed absorbent pad to cover the work surface within the BSC to contain any

potential spills.

Employ needleless systems and luer-lock fittings to minimize the risk of leaks and aerosol

generation.[7]

When withdrawing the drug from a vial, use a technique that avoids pressurization of the vial.

Label the final prepared container with the drug name, concentration, date, and appropriate

hazard warnings.

Disposal:

All materials that have come into contact with RG7775, including needles, syringes, vials,

gloves, gowns, and absorbent pads, are considered hazardous waste.

Dispose of all contaminated materials in clearly labeled, puncture-proof, and leak-proof

hazardous waste containers.[6]

Follow your institution's and local regulations for the disposal of cytotoxic waste.[7]

Spill Management:

Immediately restrict access to the spill area.

Use a designated chemotherapy spill kit to clean the affected area.

Don all appropriate PPE before beginning cleanup.

Contain the spill using absorbent materials from the spill kit.
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Clean the area with an appropriate decontaminating agent, followed by a thorough rinsing.

Dispose of all cleanup materials as hazardous waste.

Workflow for Handling RG7775
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Caption: Workflow for the safe handling of RG7775 from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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